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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936 Get Quote

Technical Support Center: NCGC00138783 TFA
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for working

with NCGC00138783 TFA, a selective inhibitor of the CD47/SIRPα interaction.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the solubility of NCGC00138783 TFA in DMSO?

A1: NCGC00138783 TFA is soluble in dimethyl sulfoxide (DMSO). Published data indicates a

solubility of up to 50 mg/mL in DMSO with the assistance of ultrasonication and warming to

60°C.[2][3] It is important to use newly opened, non-hygroscopic DMSO, as moisture can

significantly impact the solubility of the product.[2][3]

Q2: What is the recommended solvent for in vivo studies?

A2: For in vivo experiments, a common vehicle is a mixture of 10% DMSO and 90% Corn Oil.

In this vehicle, a solubility of at least 1.25 mg/mL has been reported.[2][3] It is recommended to

first prepare a stock solution in DMSO and then dilute it with corn oil.

Q3: Is NCGC00138783 TFA soluble in PBS?

A3: There is currently no readily available data on the solubility of NCGC00138783 TFA in

Phosphate-Buffered Saline (PBS). As a small molecule inhibitor, it is likely to have low aqueous

solubility. For experiments requiring an aqueous buffer, it is advisable to first dissolve the
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compound in a minimal amount of DMSO and then perform a serial dilution into the desired

aqueous buffer. However, precipitation may occur at higher concentrations, and it is crucial to

visually inspect the solution for any particulates.

Q4: How should NCGC00138783 TFA be stored?

A4: For long-term storage, it is recommended to store NCGC00138783 TFA as a solid at 4°C,

sealed and protected from moisture and light.[2] Stock solutions in solvent can be stored at

-80°C for up to 6 months or at -20°C for up to 1 month, also sealed and protected from

moisture and light.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock solution in

aqueous buffer (e.g., PBS).

The compound has low

aqueous solubility.

- Increase the percentage of

DMSO in the final solution.-

Decrease the final

concentration of the

compound.- Consider using a

different co-solvent or a

surfactant-based formulation,

but validate its compatibility

with your experimental system.

Difficulty dissolving the

compound in DMSO.

- The DMSO may have

absorbed moisture.-

Insufficient energy to break the

crystal lattice.

- Use a fresh, unopened vial of

anhydrous DMSO.[2][3]-

Gently warm the solution up to

60°C and use an ultrasonic

bath to aid dissolution.[2][3]

Inconsistent experimental

results.

- Incomplete dissolution of the

compound.- Degradation of the

compound in solution.

- Visually inspect the solution

for any precipitate before each

use.- Prepare fresh working

solutions for each experiment

from a frozen stock.[2]

Quantitative Solubility Data
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Solvent Concentration Conditions

DMSO 50 mg/mL (80.96 mM)
Ultrasonic and warming to

60°C.[2][3]

10% DMSO / 90% Corn Oil ≥ 1.25 mg/mL (2.02 mM)
Prepare a 12.5 mg/mL stock in

DMSO first, then dilute.[2][3]

Experimental Protocols
Protocol for Preparation of NCGC00138783 TFA for In Vivo Administration

This protocol describes the preparation of a 1.25 mg/mL working solution in a 10% DMSO and

90% Corn Oil vehicle.

Materials:

NCGC00138783 TFA

Anhydrous DMSO

Corn Oil

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Prepare a 12.5 mg/mL stock solution in DMSO:

Weigh the required amount of NCGC00138783 TFA.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 12.5

mg/mL.

If necessary, gently warm the solution and use an ultrasonic bath until the compound is

fully dissolved. Visually inspect for any particulates.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/ncgc00138783-tfa.html
https://www.medchemexpress.cn/ncgc00138783-tfa.html
https://www.medchemexpress.com/ncgc00138783-tfa.html
https://www.medchemexpress.cn/ncgc00138783-tfa.html
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the final working solution:

In a sterile tube, add 900 µL of corn oil.

Add 100 µL of the 12.5 mg/mL DMSO stock solution to the corn oil.

Mix thoroughly by vortexing or pipetting until a homogenous solution is achieved.

Administration:

The working solution should be prepared fresh on the day of use.[2]

If any precipitation or phase separation is observed, the solution should be warmed and

sonicated to ensure homogeneity before administration.
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Caption: The CD47-SIRPα signaling pathway and the inhibitory action of NCGC00138783.
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Caption: Experimental workflow for preparing NCGC00138783 TFA for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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